Cas no 2227915-39-9 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline)

• Product Name: rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline
• CAS No: 2227915-39-9
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 5758806
• PubChem ID: 165685654
• Update Time: 2025-05-24

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2227915-39-9
• rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-5-fluoro-N,N-dimethylaniline
• EN300-1734132
• rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline

• Inchi： 1S/C13H19FN2/c1-13(2)11(12(13)15)9-6-5-8(14)7-10(9)16(3)4/h5-7,11-12H,15H2,1-4H3/t11-,12-/m1/s1
• InChI Key： YQKDDQQDZXQFMN-VXGBXAGGSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline

Rac-2-(1R,3R)-3-Amino-2,2-Dimethylcyclopropyl-5-Fluoro-N,N-Dimethylaniline: A Comprehensive Overview

The compound with CAS No. 2227915-39-9, commonly referred to as rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse properties and uses. Recent advancements in synthetic chemistry and pharmacology have shed light on its structure-function relationships and therapeutic applications.

Rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline belongs to the class of aromatic amines with a cyclopropane ring fused to an aniline moiety. The molecule's structure includes a cyclopropyl group substituted with amino and dimethyl groups, along with a fluoro substituent on the aromatic ring. This combination of functional groups makes it a versatile compound for both academic research and industrial applications. The stereochemistry at the (1R,3R) configuration plays a crucial role in determining its physical and chemical properties.

Recent studies have explored the synthesis of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline using advanced catalytic methods. Researchers have employed asymmetric catalysis to achieve high enantioselectivity in the formation of the cyclopropane ring. These methods not only improve the efficiency of synthesis but also reduce environmental impact by minimizing waste products. The integration of green chemistry principles in the synthesis of this compound underscores its importance in sustainable chemical manufacturing.

The pharmacological properties of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline have been extensively studied in preclinical models. It has shown promising activity as a potential drug candidate for treating neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate specific neurotransmitter systems makes it a valuable tool in drug discovery research. Recent findings indicate that it exhibits selective binding to certain receptors, which could be exploited for therapeutic interventions.

In addition to its pharmacological applications, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline has been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to conduct electricity efficiently could enhance device performance.

The stereochemical integrity of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline is critical for its biological activity. Studies have demonstrated that minor changes in stereochemistry can significantly alter the compound's interaction with biological targets. This highlights the importance of maintaining precise stereochemical control during synthesis to ensure consistent therapeutic efficacy.

From an environmental perspective, the degradation pathways of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline have been studied to assess its ecological impact. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence. This information is crucial for regulatory compliance and risk assessment in industrial settings.

In conclusion, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-fluoro-N,N-dimethylaniline (CAS No. 2279158786) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable subject for both fundamental research and applied development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.